Cas no 76241-79-7 (3-chlorobenzene-1,2-dicarbonitrile)

• Product Name: 3-chlorobenzene-1,2-dicarbonitrile
• CAS No: 76241-79-7
• MF: C₈H₃ClN₂
• MW: 162.575820207596
• MDL: MFCD19689405
• CID: 574031
• PubChem ID: 3018642
• Update Time: 2025-04-19

3-chlorobenzene-1,2-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chlorophthalonitrile
• 1,2-Benzenedicarbonitrile,3-chloro-
• 3-Chlorobenzene-1,2-Dicarbonitrile
• DTXSID80997585
• EINECS 278-398-2
• CL8193
• AKOS016002219
• LZQGFZMYLYXXHI-UHFFFAOYSA-N
• NS00058665
• SCHEMBL769417
• CS-0455613
• BDA24179
• AS-45998
• 1,2-Benzenedicarbonitrile, 3-chloro-
• MFCD19689405
• chloro-phthalonitrile
• 76241-79-7
• DB-304627
• 3-chlorobenzene-1,2-dicarbonitrile

• MDL： MFCD19689405
• Inchi： 1S/C8H3ClN2/c9-8-3-1-2-6(4-10)7(8)5-11/h1-3H
• InChI Key： LZQGFZMYLYXXHI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C#N)=C1C#N

Computed Properties

• Exact Mass: 161.99800
• Monoisotopic Mass: 161.998476
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.6

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.34
• Melting Point: No data available
• Boiling Point: 326.5°C at 760 mmHg
• Flash Point: 157.9°C
• Refractive Index: 1.586
• PSA: 47.58000
• LogP: 2.08336
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-chlorobenzene-1,2-dicarbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides